Cas no 18781-53-8 (2-Ethyl-3,3-dimethyl-3H-indole)

• Product Name: 2-Ethyl-3,3-dimethyl-3H-indole
• CAS No: 18781-53-8
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 2659411
• Update Time: 2023-08-06

2-Ethyl-3,3-dimethyl-3H-indole Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3,3-dimethyl-3H-indole
• 2-ethyl-3,3-dimethylindole
• 3H-Indole, 2-ethyl-3,3-dimethyl-
• YIAAFAZCAVDTRU-UHFFFAOYSA-N
• 2-Ethyl-3,3-dimethyl-3H-indole #

• Inchi： 1S/C12H15N/c1-4-11-12(2,3)9-7-5-6-8-10(9)13-11/h5-8H,4H2,1-3H3
• InChI Key： YIAAFAZCAVDTRU-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(C)(C)C=1CC

Computed Properties

• Exact Mass: 173.12
• Monoisotopic Mass: 173.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.4